Cas no 296798-35-1 (2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(methyl)-amino]ethanol)

• Product Name: 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(methyl)-amino]ethanol
• CAS No: 296798-35-1
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 3112537
• PubChem ID: 1366633
• Update Time: 2025-04-21

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(methyl)-amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(methyl)-amino]ethanol
• 2-[(1,1-dioxido-1,2-benzothiazol-3-yl)(methyl)amino]ethanol
• 3-((2-Hydroxyethyl)(methyl)amino)benzo[d]isothiazole 1,1-dioxide
• CHEMBL4522653
• AG-205/08569036
• SR-01000226583-1
• BIM-0030438.P001
• 3-((2-Hydroxyethyl)(methyl)amino)benzo[d]isothiazole1,1-dioxide
• 2-[(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)(METHYL)AMINO]ETHANOL
• ethanol, 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)methylami
• CS-0333312
• AKOS000286792
• BBL003473
• 3-[(2-HYDROXYETHYL)(METHYL)AMINO]-1??,2-BENZOTHIAZOLE-1,1-DIONE
• CBMicro_030533
• 296798-35-1
• STK803226
• 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]ethanol
• VS-01348
• SR-01000226583

• Inchi： 1S/C10H12N2O3S/c1-12(6-7-13)10-8-4-2-3-5-9(8)16(14,15)11-10/h2-5,13H,6-7H2,1H3
• InChI Key： FIOLOSXCGDHRBO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N(C)CCO)(=O)=O

Computed Properties

• Exact Mass: 240.05686342Da
• Monoisotopic Mass: 240.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.4Ų